Cas no 42108-38-3 (N,N'-dimethyl-N'-phenylacetohydrazide)

• Product Name: N,N'-dimethyl-N'-phenylacetohydrazide
• CAS No: 42108-38-3
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD00540528
• CID: 2626814
• PubChem ID: 257916
• Update Time: 2025-04-21

N,N'-dimethyl-N'-phenylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• acetic acid-(N,N'-dimethyl-N'-phenyl-hydrazide); AC1L6F79; 1-Acetoxy-6-methyl-cyclohex-1-en; 2-acetoxymethyl-6-methylpyridine; AR-1A6869; 1-Acetoxy-2-methyl-cyclohexen-(6); Essigsaeure-(6-methyl-[2]pyridylmethylester); SureCN1558091; CTK4B8207; N'-Acetyl-N.N'-dimethyl-N-phenyl-hydrazin; KST-1A1122; 6-methyl-1-acetoxycyclohexene; acetic acid-(6-methyl-[2]pyridylmethyl ester); AC1Q6682; acetic acid-(6-methyl-cyclohex-1-enyl ester); Essigs
• N,N'-dimethyl-N'-phenylacetohydrazide
• 42108-38-3
• NSC86536
• 1,2-dimethyl-1-phenyl-2-acetylhydrazine
• NSC-86536
• G22955
• EN300-195559
• SBA10838
• NCIOpen2_001063
• DTXSID10962281

• MDL： MFCD00540528
• Inchi： 1S/C10H14N2O/c1-9(13)11(2)12(3)10-7-5-4-6-8-10/h4-8H,1-3H3
• InChI Key： USQXDQIGDMWPML-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 178.110613074Da
• Monoisotopic Mass: 178.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines